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Compound of Interest

Compound Name: D-Mannose-3-13C

Cat. No.: B15556081

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with D-Mannose-6-13C. The following procedures and

data are designed to ensure safe handling, storage, and disposal of this stable isotope-labeled
compound.

Physicochemical and Safety Data

While a specific Safety Data Sheet (SDS) for D-Mannose-6-13C is not readily available, the
isotopic labeling with 13C does not significantly alter its chemical properties or hazards
compared to unlabeled D-Mannose.[1][2] D-Mannose is not classified as a hazardous
substance.[2][3] The following table summarizes key quantitative data.
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Property Value Source(s)
Molecular Formula 13C6H1206 [4]
Molecular Weight 186.11 g/mol [4]
Appearance White crystalline powder [11[2][5]
Melting Point 133 °C (lit.) [4115]
Solubility Soluble in water [1][2][6]

Room temperature, away from
Storage Temperature ] )
light and moisture

Isotopic Purity >98 atom % 13C

Personal Protective Equipment (PPE)

To minimize exposure and prevent contamination, the following personal protective equipment
should be worn when handling D-Mannose-6-13C:

o Lab Coat: A standard laboratory coat is required to protect clothing and skin from dust and
spills.[1][7]

o Eye Protection: Safety glasses or goggles should be worn to protect the eyes from dust
particles.[1][5]

o Gloves: Wear appropriate protective gloves, such as powder-free nitrile gloves, to prevent
skin contact.[1][7]

Operational Protocols

Adherence to the following step-by-step procedures will ensure the safe handling and storage
of D-Mannose-6-13C.

Handling Procedure

o Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to
minimize inhalation of dust.[3]
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e Avoid Dust Formation: Take care to avoid the creation of dust when handling the powder.[5]

[6]

e Prevent Contamination: Use clean spatulas and weigh boats. Change gloves frequently,
especially if they come into contact with other surfaces, to avoid cross-contamination of
samples.[7]

o General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with
soap and water after handling the compound.[2]

Storage Protocol

o Container: Keep the container tightly sealed to protect it from moisture and contamination.[2]

[5]
o Storage Conditions: Store the compound in a cool, dry, and well-ventilated place.[2][5]

e Incompatible Materials: Store away from strong oxidizing agents.[2][5]

Disposal Plan

Proper disposal of D-Mannose-6-13C is essential for laboratory safety and environmental
compliance.

Waste Identification and Segregation

e Uncontaminated Waste: If the D-Mannose-6-13C waste is pure and not mixed with any
hazardous materials, it can be disposed of as non-hazardous chemical waste.[1]

o Contaminated Waste: If the compound is mixed with hazardous substances (e.g., solvents,
other chemicals), the resulting mixture must be treated as hazardous waste.[1] The disposal
protocol should then follow the guidelines for the hazardous component(s).

Disposal Procedure

o Packaging: Place the solid waste in a clearly labeled and sealed container.[1] The label
should include the chemical name ("D-Mannose-6-13C Waste") and the date.
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e Record Keeping: Maintain a log of the disposed chemical, including the quantity and date of
disposal, as part of your laboratory's chemical inventory or waste log.[1]

o Collection: Dispose of the sealed container according to your institution's specific guidelines
for non-hazardous or hazardous chemical waste. Do not dispose of it in the regular trash or
down the drain.[8]

Emergency Procedures

In case of accidental exposure or spillage, follow these first-aid and cleanup measures.

First-Aid Measures

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including
under the eyelids.[1][6] If irritation persists, seek medical attention.

» Skin Contact: Wash the affected area immediately with plenty of soap and water.[1][6]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical
attention.[3]

 Ingestion: Wash out the mouth with water. Do not induce vomiting.[3] Seek medical attention
if discomfort occurs.[6]

Spill Cleanup

o Containment: For a dry spill, carefully sweep or vacuum the powder, avoiding dust
generation.[2][6]

» Collection: Place the collected material into a sealed and labeled container for disposal.[1][2]

o Decontamination: Clean the spill area with water and a cloth.[1][6]

Workflow for Handling and Disposal of D-Mannose-
6-13C
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Caption: Workflow for the safe handling and disposal of D-Mannose-6-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling D-
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handling-d-mannose-3-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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